Cas no 2228290-54-6 (methyl 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228290-54-6
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6599450
• PubChem ID: 165842608
• Update Time: 2025-05-20

methyl 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrrole-2-carboxylate
• methyl 1-methyl-4-[(oxiran-2-yl)methyl]-1H-pyrrole-2-carboxylate
• EN300-1736835
• 2228290-54-6

• Inchi： 1S/C10H13NO3/c1-11-5-7(3-8-6-14-8)4-9(11)10(12)13-2/h4-5,8H,3,6H2,1-2H3
• InChI Key： PLOGDIGTDQSEEK-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=C(C(=O)OC)N(C)C=1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on methyl 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrrole-2-carboxylate

Exploring the Versatile Applications of Methyl 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrrole-2-carboxylate (CAS No. 2228290-54-6)

In the realm of organic chemistry and pharmaceutical research, methyl 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrrole-2-carboxylate (CAS No. 2228290-54-6) has emerged as a compound of significant interest. This epoxide-functionalized pyrrole derivative combines a unique structural framework with reactive potential, making it a valuable intermediate in synthetic chemistry. Its molecular formula and steric properties have attracted attention for applications ranging from drug discovery to material science.

The compound’s oxirane ring (epoxide group) and ester moiety contribute to its reactivity, enabling diverse transformations such as nucleophilic ring-opening reactions. Researchers have leveraged this feature to develop biologically active molecules, particularly in the design of heterocyclic scaffolds for medicinal chemistry. Recent trends in AI-driven drug discovery highlight the demand for such building blocks, as they align with fragment-based drug design (FBDD) strategies.

From an industrial perspective, methyl 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrrole-2-carboxylate is often discussed in forums focusing on green chemistry and sustainable synthesis. Its potential as a bio-based intermediate aligns with the global shift toward eco-friendly manufacturing. Questions like “How to optimize the synthesis of epoxide-containing pyrroles?” or “What are the safety protocols for handling reactive intermediates?” frequently appear in research databases and patent literature.

Analytical techniques such as NMR spectroscopy and HPLC-MS are critical for characterizing this compound. Its stability under various conditions and solubility profiles are key parameters for researchers. Notably, the rise of automated synthesis platforms has increased the demand for well-documented reaction protocols involving CAS No. 2228290-54-6.

In material science, the compound’s pyrrole core offers opportunities for designing conductive polymers or coordination complexes. Its integration into photocatalysts or ligand systems is an area of active exploration, especially in renewable energy applications. The intersection of computational modeling and experimental data has further accelerated its adoption in cutting-edge research.

As regulatory landscapes evolve, compliance with REACH and other chemical safety standards remains paramount for commercial use. The compound’s patent status and supply chain transparency are frequently queried in industry reports. With the growing emphasis on precise chemical labeling, accurate documentation of CAS No. 2228290-54-6 ensures seamless integration into global research workflows.

Looking ahead, the versatility of methyl 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrrole-2-carboxylate positions it as a cornerstone in multidisciplinary research. Whether in small-molecule therapeutics or advanced material engineering, its role continues to expand, driven by innovation and collaborative science.